Triphenyl{[4-(propan-2-yl)phenyl]methyl}phosphanium chloride

• CAS RN: 59821-98-6
• Molecular Formula: C28H28ClP
• Molecular Weight: 430.9 g/mol
• IUPAC Name: triphenyl-[(4-propan-2-ylphenyl)methyl]phosphanium;chloride
• InChI: InChI=1S/C28H28P.ClH/c1-23(2)25-20-18-24(19-21-25)22-29(26-12-6-3-7-13-26,27-14-8-4-9-15-27)28-16-10-5-11-17-28;/h3-21,23H,22H2,1-2H3;1H/q+1;/p-1
• InChI Key: YEWDJWBVWLXKNY-UHFFFAOYSA-M
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Cl-]

Description

Triphenyl{[4-(propan-2-yl)phenyl]methyl}phosphanium chloride is a useful research compound. Its molecular formula is C28H28ClP and its molecular weight is 430.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Triphenyl{[4-(propan-2-yl)phenyl]methyl}phosphanium chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Triphenyl{[4-(propan-2-yl)phenyl]methyl}phosphanium chloride including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

p-Isopropylbenzylchloride (168.5 g, 1 mol.) and triphenylphosphine (275 g, 1.05 mol.) were refluxed overnight in acetonitrile (600 ml). Approximately 300 ml of acetonitrile were removed in vacuo and 500 ml ether was added. The salt was allowed to crystallize and the salt was filtered off and washed with ether. Yield of the first crop of crystals was 388 g (90%) of desired salt. Some additional salt could be recovered from the mother liquors.

Synthesis routes and methods II

Procedure details

A 5 liter reactor was obtained, and to this reactor was charged 655 g of triphenylphosphine, 1050 ml of methyl alcohol, and 422.5 g of para-isopropylbenzyl chloride. The reactants were heated to reflux temperature, approximately 65°-67° C., and refluxed for about 5 hours. There was obtained 1856.9 g of a 50% solution of para-isopropylbenzyl triphenylphosphonium chloride in methyl alcohol.

Synthesis routes and methods III

Procedure details

A large round-bottom flask was obtained and into this flask was charged 150 ml (102.4 g) n-octane having 99% purity, 84.6 g para-isopropylbenzyl chloride and 111.5 g triphenylphosphine. The reaction solution was heated to 95°-100° C. and maintained at that temperature for approximately 29 hours. At that time the heat was turned off and the reaction solution was cooled and charged with 197.5 methyl alcohol to dissolve the suspended solids. The methanol solution was then washed twice with 50 ml of octane each time. The octane was decanted off, leaving 383.7 g of a methyl alcohol solution of 45% para-isopropylbenzyl triphenylphosphonium chloride in methanol.